Cas no 2227788-04-5 (3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid)
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid
- EN300-1629817
- 2227788-04-5
-
- Inchi: 1S/C14H20N2O2/c1-2-7-16-8-6-12(15)13(16)10-4-3-5-11(9-10)14(17)18/h3-5,9,12-13H,2,6-8,15H2,1H3,(H,17,18)/t12-,13+/m1/s1
- InChI Key: MVQACLIAZPEMKQ-OLZOCXBDSA-N
- SMILES: OC(C1=CC=CC(=C1)[C@H]1[C@@H](CCN1CCC)N)=O
Computed Properties
- Exact Mass: 248.152477885g/mol
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 66.6Ų
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629817-0.05g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-0.1g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-0.25g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-0.5g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-1.0g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-2.5g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-5.0g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-10.0g |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1629817-50mg |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 50mg |
$1308.0 | 2023-09-22 | ||
| Enamine | EN300-1629817-100mg |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid |
2227788-04-5 | 100mg |
$1371.0 | 2023-09-22 |
3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid
3-(3-Amino-1-propylpyrrolidin-2-yl)benzoic Acid: A Comprehensive Overview
3-(3-Amino-1-propylpyrrolidin-2-yl)benzoic acid, identified by the CAS number 2227788-04-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which combine a benzoic acid moiety with a substituted pyrrolidine ring. The presence of an amino group and a propyl substituent on the pyrrolidine ring introduces additional complexity and potential functional diversity to the molecule.
The structure of 3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid is characterized by a benzene ring attached to a carboxylic acid group at position 3. The pyrrolidine ring, which is fused to the benzene ring, contains an amino group at position 3 and a propyl substituent at position 1. This arrangement creates a rigid yet flexible framework that can potentially interact with various biological targets, making it a promising candidate for drug development.
Recent studies have highlighted the potential of this compound in several therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for various physiological processes. The ability of 3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid to influence these channels could pave the way for novel treatments in conditions such as epilepsy, pain management, and cardiovascular diseases.
In addition to its pharmacological applications, the synthesis of this compound has also been optimized in recent years. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic techniques and green chemistry have enabled more efficient and environmentally friendly production processes. These improvements not only enhance the scalability of the synthesis but also reduce costs, making the compound more accessible for research and development.
The physicochemical properties of CAS No 2227788-04-5 are equally important for understanding its behavior in different environments. Its solubility profile, stability under various conditions, and interactions with biological membranes are critical factors that influence its pharmacokinetics and bioavailability. Recent computational studies have provided deeper insights into these properties, enabling researchers to design more effective drug delivery systems.
Moreover, the compound's role in biochemical pathways has been investigated extensively. It has been found to interact with key enzymes involved in metabolic processes, suggesting its potential as a tool compound for studying enzyme mechanisms or as a lead molecule for drug discovery. The integration of this compound into systems biology approaches has further expanded its utility in understanding complex biological systems.
In terms of applications, 3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid has shown promise in both academic research and industrial settings. Its use as a building block in medicinal chemistry has facilitated the creation of libraries of related compounds for high-throughput screening. Additionally, its incorporation into materials science applications, such as polymer synthesis or nanotechnology, highlights its versatility beyond traditional pharmaceutical uses.
The future prospects for this compound are bright, with ongoing research focusing on expanding its therapeutic applications and improving its manufacturability. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical settings. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and technology.
2227788-04-5 (3-(3-amino-1-propylpyrrolidin-2-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)